Cas no 39825-77-9 (4-Methylbicyclo[2.2.2]octane-1-thiol)

• Product Name: 4-Methylbicyclo[2.2.2]octane-1-thiol
• CAS No: 39825-77-9
• MF: C₉H₁₆S
• MW: 156.288341522217
• CID: 2667312
• PubChem ID: 593600
• Update Time: 2025-04-21

4-Methylbicyclo[2.2.2]octane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1-methylbicyclo[2.2.2]octane-4-thiol
• Bicyclo[2.2.2]octane-1-thiol, 4-methyl-
• 4-Methylbicyclo[2.2.2]oct-1-yl hydrosulfide #
• DTXSID90343973
• 1-Mercapto-4-methylbicyclo[2.2.2]octane
• NVWPRKYDKQVFNY-UHFFFAOYSA-N
• 4-Methylbicyclo[2.2.2]octane-1-thiol
• 39825-77-9

• Inchi： 1S/C9H16S/c1-8-2-5-9(10,6-3-8)7-4-8/h10H,2-7H2,1H3
• InChI Key： NVWPRKYDKQVFNY-UHFFFAOYSA-N
• SMILES： SC12CCC(C)(CC1)CC2

Computed Properties

• Exact Mass: 156.09727168Da
• Monoisotopic Mass: 156.09727168Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 1Ų